N-(2-cyano-4,5-diethoxyphenyl)-2,2-diphenylacetamide

• IUPAC Name: N-(2-cyano-4,5-diethoxyphenyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C25H24N2O3/c1-3-29-22-15-20(17-26)21(16-23(22)30-4-2)27-25(28)24(18-11-7-5-8-12-18)19-13-9-6-10-14-19/h5-16,24H,3-4H2,1-2H3,(H,27,28)
• InChI Key: TVPKMOPFNKYSTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C#N)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)OCC
• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.5 g/mol

Description

N-(2-cyano-4,5-diethoxyphenyl)-2,2-diphenylacetamide, also known as ethylphenidate, is a synthetic compound that belongs to the family of phenethylamines. It was first synthesized in the 1960s and has been used in scientific research since then. Ethylphenidate has been found to have both biochemical and physiological effects, making it a valuable tool for researchers studying various aspects of the human body.

Mechanism of Action

The mechanism of action of N-(2-cyano-4,5-diethoxyphenyl)-2,2-diphenylacetamidete is not fully understood, but it is believed to work by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, resulting in increased alertness, focus, and energy.
Biochemical and Physiological Effects:
Ethylphenidate has been found to have a number of biochemical and physiological effects on the human body. It has been shown to increase heart rate, blood pressure, and body temperature, as well as to stimulate the release of glucose and fatty acids from the liver. It has also been found to increase the levels of certain hormones, such as cortisol and growth hormone.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-cyano-4,5-diethoxyphenyl)-2,2-diphenylacetamidete in lab experiments is its ability to produce consistent and reliable results. Because it has a well-understood mechanism of action and is easy to synthesize, it is a popular choice for researchers studying the effects of drugs on the human body. However, there are also some limitations to its use, such as the potential for side effects and the need for careful dosing to avoid toxicity.

Future Directions

There are many potential future directions for research involving N-(2-cyano-4,5-diethoxyphenyl)-2,2-diphenylacetamidete. Some possible areas of study include its effects on the immune system, its potential as a treatment for certain medical conditions, and its use in the development of new drugs. Additionally, there is a need for further research into the long-term effects of N-(2-cyano-4,5-diethoxyphenyl)-2,2-diphenylacetamidete use, as well as its potential for abuse and addiction.
In conclusion, N-(2-cyano-4,5-diethoxyphenyl)-2,2-diphenylacetamidete is a valuable tool for scientific research, with a well-understood mechanism of action and a variety of biochemical and physiological effects. While there are some limitations to its use, it has the potential to contribute to our understanding of the human body and to the development of new drugs and treatments. As research in this area continues, it is likely that we will learn even more about the potential applications of this compound.

Scientific Research Applications

Ethylphenidate has been used in scientific research to study a variety of topics, including the central nervous system, cardiovascular system, and metabolic processes. It has been found to have both stimulant and sedative effects, making it useful for studying the effects of drugs on the human body.